4-Methyl-2-(4-methylcyclohexyl)aniline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 4-methyl-2-(4-methylcyclohexyl)aniline
• InChI: InChI=1S/C14H21N/c1-10-3-6-12(7-4-10)13-9-11(2)5-8-14(13)15/h5,8-10,12H,3-4,6-7,15H2,1-2H3
• InChI Key: AHBGVFSYYVJDED-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)C2=C(C=CC(=C2)C)N

Description

4-Methyl-2-(4-methylcyclohexyl)aniline (CAS 1543012-73-2) is a substituted aniline derivative with the molecular formula C₁₄H₂₁N . Its structure consists of an aniline core featuring a methyl group at the 4-position and a 4-methylcyclohexyl group at the 2-position of the aromatic ring. The cyclohexyl substituent introduces steric bulk and lipophilicity, influencing its physical properties and reactivity. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceuticals and specialty chemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-(4-methylcyclohexyl)aniline can be achieved through several methods. One common approach involves the nitration of 4-methylcyclohexylbenzene followed by reduction to yield the desired aniline derivative. Another method includes the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of 4-Methyl-2-(4-methylcyclohexyl)aniline typically involves large-scale nitration and reduction processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-(4-methylcyclohexyl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: Reduction reactions can convert nitro derivatives back to the aniline form.

Substitution: Electrophilic substitution reactions can occur on the benzene ring, leading to the formation of different substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride are commonly used.

Substitution: Reagents like halogens, sulfonyl chlorides, and nitrating agents are used under acidic or basic conditions.

Major Products

The major products formed from these reactions include various substituted anilines, nitroanilines, and other derivatives depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Methyl-2-(4-methylcyclohexyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: This compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of dyes, pigments, and other materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(4-methylcyclohexyl)aniline involves its interaction with specific molecular targets. For example, in oxidation reactions, the compound undergoes electron transfer processes that lead to the formation of oxidized products. The molecular pathways involved include the activation of specific enzymes and the generation of reactive intermediates .

Comparison with Similar Compounds

Substituent Variations on the Cyclohexyl Group

• 4-(4-Ethylcyclohexyl)aniline (CAS 696583-52-5, C₁₄H₂₁N) : Structural Difference: The cyclohexyl group bears an ethyl substituent instead of methyl. However, steric hindrance may reduce reactivity in nucleophilic substitutions.

Heteroatom-Containing Substituents

• N-(4-Methylcyclohexyl)-3-(pyrrolidin-1-yl)aniline :

  • Structural Difference : Incorporates a pyrrolidinyl group (secondary amine) at the 3-position of the aniline ring.
  • Impact : The pyrrolidinyl group introduces basic character (pKa ~10–11) and enhances solubility in polar solvents. This contrasts with the primary amine in the target compound, which has lower basicity (pKa ~4.6 typical for anilines ).

• 4-Methyl-2-[2-(1-piperidinyl)ethoxy]phenylamine (CAS 946774-13-6, C₁₄H₂₂N₂O ) :

  • Structural Difference : Features an ethoxy-piperidine substituent.
  • Impact : The oxygen atom in the ethoxy group increases polarity, while the piperidine ring adds tertiary amine functionality , altering hydrogen-bonding capacity and pharmacological activity.

Aromatic vs. Aliphatic Substituents

• 4-Methyl-2-(2-phenylethynyl)aniline (C₁₅H₁₃N ) :
  • Structural Difference : Replaces the cyclohexyl group with a phenylethynyl moiety.
  • Impact : The conjugated triple bond and aromatic ring enhance electronic delocalization , making this compound more reactive in electrophilic aromatic substitution (e.g., bromination ). Its melting point (93–96°C) is higher than aliphatic-substituted analogues due to stronger π-π stacking.

Halogenated Analogues

• 4-Chloro-2-(6-chloropyrimidin-4-yl)aniline (m/z 245, C₁₀H₇Cl₂N₃) : Structural Difference: Contains chlorine atoms on both the aniline and pyrimidine rings. Impact: Chlorine increases molecular weight and electronegativity, improving stability against oxidation but reducing solubility in non-polar solvents.

Key Data Tables

Table 1: Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	LogP (Predicted)	Key Substituent
4-Methyl-2-(4-methylcyclohexyl)aniline	C₁₄H₂₁N	203.32	Not reported	~3.5	4-Methylcyclohexyl
4-(4-Ethylcyclohexyl)aniline	C₁₄H₂₁N	203.32	Not reported	~4.0	4-Ethylcyclohexyl
4-Methyl-2-(2-phenylethynyl)aniline	C₁₅H₁₃N	207.27	93–96	~3.8	Phenylethynyl
N-(4-Methylcyclohexyl)-3-(pyrrolidin-1-yl)aniline	C₁₇H₂₅N₂	257.40	Not reported	~2.5	Pyrrolidinyl

Biological Activity

4-Methyl-2-(4-methylcyclohexyl)aniline, a derivative of aniline, exhibits significant potential in various biological contexts due to its unique structural characteristics. This compound features a methyl group and a 4-methylcyclohexyl substituent on the aniline backbone, which may influence its interactions with biological systems. This article reviews the existing literature on its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula: C13H19N
• Molecular Weight: 191.3 g/mol
• IUPAC Name: 4-Methyl-N-(4-methylcyclohexyl)aniline

The biological activity of 4-Methyl-2-(4-methylcyclohexyl)aniline is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. The compound can act as a nucleophile in substitution reactions, facilitating the formation of new chemical bonds, which may lead to modifications in existing molecular structures.

Biological Activity Overview

Research indicates that compounds similar to 4-Methyl-2-(4-methylcyclohexyl)aniline often exhibit interesting pharmacological properties. These properties may include:

• Enzyme Inhibition: The compound's structural features allow it to interact with various enzymes, potentially inhibiting their activity and affecting metabolic pathways .
• Receptor Modulation: It may also engage with specific receptors, influencing cellular signaling pathways and physiological responses.

Comparative Analysis with Similar Compounds

To understand the unique biological activity of 4-Methyl-2-(4-methylcyclohexyl)aniline, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Features	Biological Activity
2-Methylaniline	Lacks cyclohexyl group	Moderate enzyme inhibition
N-Methylaniline	Methyl group on nitrogen	Limited receptor interaction
4-Methylcyclohexylamine	Cyclohexyl group but no aromatic ring	Strong reducing capabilities

The presence of both the methyl group and the cyclohexyl moiety in 4-Methyl-2-(4-methylcyclohexyl)aniline suggests enhanced reactivity and potential for diverse biological interactions compared to these similar compounds.

Case Studies and Research Findings

• Enzyme Interaction Studies:
  • Preliminary studies have demonstrated that 4-Methyl-2-(4-methylcyclohexyl)aniline can inhibit specific enzyme activities involved in metabolic pathways. For instance, compounds with similar structures have shown significant inhibition against enzymes like soluble epoxide hydrolase (sEH), suggesting potential therapeutic applications .
• Antimicrobial Activity:
  • In vitro studies indicate that derivatives of this compound exhibit antimicrobial properties against various pathogens. For example, compounds with cycloalkyl substituents have been reported to possess activity against mycobacterial strains, highlighting the potential for developing new antimicrobial agents .
• Toxicity Assessments:
  • Toxicity evaluations are crucial for assessing the safety profile of new compounds. Current findings suggest that while some derivatives show promising biological activity, they also require thorough toxicity testing to ensure safety for therapeutic use .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-Methyl-2-(4-methylcyclohexyl)aniline, and how can reaction conditions be optimized?

• Methodology : The synthesis of structurally similar aniline derivatives (e.g., indoloquinolines) involves multi-step reactions, such as coupling 4-methylaniline precursors with cyclohexyl groups under acidic conditions. For example, in the synthesis of indolo[3,2-c]quinolines, intermediates like 4-methyl-2-(quinolin-3-yl)aniline are prepared using HCl, NaNO₂, and NaN₃, followed by diazotization and cyclization . Reaction optimization should focus on temperature control (reflux conditions), stoichiometric ratios (e.g., 1:1 molar ratios for precursor coupling), and solvent selection (ethanol or acetonitrile for solubility and stability).

Q. How can the structural and electronic properties of this compound be characterized experimentally?

• Methodology : X-ray crystallography using SHELX software (e.g., SHELXL for refinement) is critical for resolving the 3D structure, especially for confirming substituent positions and steric effects . Spectroscopic techniques like NMR (¹H/¹³C) and FT-IR can validate functional groups (e.g., NH₂, methylcyclohexyl). Mass spectrometry (HRMS) confirms molecular weight, while UV-Vis spectroscopy assesses electronic transitions influenced by the methylcyclohexyl group’s electron-donating effects .

Q. What are the common reactivity patterns of this compound under oxidative or reductive conditions?

• Methodology : Oxidation of the aniline moiety may yield quinones or nitro derivatives using KMnO₄ or CrO₃. Reduction (e.g., with LiAlH₄ or NaBH₄) could target the NH₂ group or the cyclohexyl ring, forming secondary amines or alcohols. Substitution reactions (e.g., halogenation) require electrophilic agents like Cl₂ or Br₂ under controlled pH to avoid over-substitution .

Advanced Research Questions

Q. How do steric and electronic effects of the 4-methylcyclohexyl group influence regioselectivity in derivatization reactions?

• Methodology : Computational modeling (DFT calculations) can predict substituent effects on reaction pathways. For example, the bulky cyclohexyl group may hinder electrophilic attack at the ortho position, directing substitutions to the para position. Comparative studies with analogs (e.g., 4-ethylcyclohexyl derivatives) using kinetic isotope effects or Hammett plots quantify electronic contributions .

Q. What experimental and computational approaches are suitable for studying its interactions with biological targets (e.g., enzymes or receptors)?

• Methodology : Molecular docking (using tools like AutoDock Vina) paired with MD simulations evaluates binding affinities to proteins (e.g., cytochrome P450). In vitro assays (e.g., fluorescence quenching or SPR) validate interactions, while QSAR models correlate structural features (e.g., logP of ~3.5) with bioactivity . Case studies with similar anilines show potential for kinase inhibition or antimicrobial activity .

Q. How does the compound’s stability vary under environmental stressors (light, pH, oxidants)?

• Methodology : Accelerated degradation studies using simulated solar radiation (e.g., Xenon lamps) and Box-Behnken experimental design can model photostability. HPLC or GC-MS monitors degradation products (e.g., nitroso derivatives), while kinetic analysis (pseudo-first-order models) quantifies half-lives. pH-dependent stability is tested in buffered solutions (pH 3–11), revealing susceptibility to hydrolysis in acidic conditions .

Q. Can this compound serve as a precursor for supramolecular or coordination complexes?

• Methodology : Coordination chemistry experiments with transition metals (e.g., Cu²⁺ or Pd²⁺) in ethanol/water mixtures assess ligand behavior. Single-crystal X-ray diffraction identifies metal-ligand bonding modes (e.g., monodentate NH₂ coordination), while TGA/DSC evaluates thermal stability of complexes .

Data Contradictions and Resolution

Q. Discrepancies in reported synthetic yields: How to reconcile conflicting data?

• Resolution : Variability often arises from impurities in starting materials (e.g., cyclohexyl precursors) or inconsistent reaction monitoring (e.g., TLC vs. HPLC). Reproducibility studies under inert atmospheres (N₂/Ar) and standardized workup protocols (e.g., recrystallization in ethanol) minimize deviations. Meta-analyses of published procedures (e.g., comparing yields from and ) highlight optimal conditions (e.g., 60°C, 12h reaction time).

Q. Divergent biological activity reports: Are these due to structural analogs or assay variability?

• Resolution : Cross-laboratory validation using identical cell lines (e.g., HEK293 or MCF-7) and standardized assays (e.g., MTT for cytotoxicity) reduces variability. Structural confirmation via NMR and X-ray ensures purity. For example, analogs with methoxy vs. methylcyclohexyl groups show differing IC₅₀ values due to lipophilicity changes, which can be modeled via Hansch analyses .

Tables for Key Data

Property	Experimental Value	Reference
LogP (calculated)	3.8 ± 0.2
Thermal Decomposition (°C)	220–240
UV λmax (nm)	275, 310
Solubility in EtOH (mg/mL)	45.2